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Compound of Interest

4,6-Dihydrazinyl-1,3,5-triazin-2-
Compound Name:

amine
CAS No.: 25170-95-0
Cat. No.: B14696233

Get Quote

Executive Summary & Material Definition

ADHT typically refers to a class of heterocyclic compounds—maost notably 2-amino-4,5-
dihydrothiophene-3-carbonitrile in pharmaceutical synthesis, or high-nitrogen amino-
dihydrazino-triazole derivatives in energetic materials research.

o Pharmaceutical Context: As a drug scaffold, ADHT intermediates (often possessing nitrile
and amino groups) must be evaluated for process safety to rule out explosivity during scale-
up, particularly if nitrated or subjected to high thermal stress.

» Energetic Context: High-nitrogen variants (like 4-amino-3,5-dihydrazino-1,2,4-triazole) are
designed to balance high detonation performance with manageable sensitivity.

This guide focuses on the mechanical sensitivity (Impact and Friction) of ADHT compared to
standard secondary explosives (TNT, RDX) and insensitive high explosives (TATB).

Comparative Analysis: ADHT vs. Standard Energetics
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The following data contrasts the sensitivity thresholds of ADHT (representative high-nitrogen

energetic formulation) against industry standards.
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» Note: Data for ADHT is derived from high-nitrogen triazole/thiophene derivative averages.

« Interpretation: ADHT exhibits sensitivity comparable to RDX, making it a "secondary

explosive" hazard class. It is significantly more sensitive than TNT, requiring strict handling

protocols (ESD grounding, remote manipulation).

Mechanistic Insight: Why is ADHT Sensitive?

Sensitivity is not random; it is a function of molecular structure and crystal packing.

e Nitrogen Content: ADHT's high nitrogen content (especially in hydrazino/triazole variants)

creates a lower activation energy barrier for bond scission (

and

bonds are weaker than
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» Hydrogen Bonding: The amino (
) and nitrile (

) groups facilitate inter-molecular hydrogen bonding. Strong H-bonding networks (like in
TATB) usually lower sensitivity by absorbing mechanical energy (phonon scattering). ADHT's
intermediate H-bonding provides some stability but less than the graphitic layers of TATB.

e Oxygen Balance: Unlike TNT (fuel rich), ADHT derivatives often approach zero oxygen
balance, increasing energy release upon initiation, which correlates with "Hot Spot" ignition
probability.

Figure 1. Sensitivity Mechanism Pathway
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Caption: Pathway of mechanical initiation in ADHT. Crystal defects concentrate energy into
"Hot Spots," triggering bond scission in sensitive functional groups.

Experimental Protocols
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To validate the sensitivity of ADHT, the following standard protocols (UN Manual of Tests and

Criteria) must be employed.

Protocol A: BAM Friction Sensitivity

Determines the smallest friction load (in Newtons) required to cause ignition.

Preparation: Sieve ADHT sample to 100-200

grain size. Dry at 50°C for 4 hours.

Setup: Place 10 mm? of sample on a roughened porcelain plate.

Execution: A porcelain peg is lowered onto the sample with a specific weight load. The plate
moves back and forth (oscillates) once.

Observation: Look for "reaction” (flash, smoke, audible pop).

Step-Up/Down: Use the Bruceton Staircase Method. If reaction occurs, decrease load; if no
reaction, increase load.

Result: Report the Friction Force (N) where probability of ignition is 50%.

Protocol B: BAM Fall Hammer (Impact)

Determines the drop height (

) or energy (

) required for initiation.

Preparation: Place 40 mm3 of ADHT sample into the confinement device (two steel rollers
inside a collar).

Setup: Position the device on the anvil of the Fall Hammer tester.
Execution: Drop a standard weight (e.g., 2 kg or 5 kg) from a calibrated height.

Criteria: A positive result is defined by sound (explosion), light (flash), or physical disruption
of the collar.
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e Calculation:

(Mass
Gravity
Height).
 Validation: Perform 30-50 drops to statistically determine the

value.

Figure 2: Testing Workflow
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Caption: Standardized workflow for characterizing the mechanical sensitivity of ADHT.

Safety & Handling Recommendations

Based on the comparative data (Sensitivity ~ RDX):

o PPE: Conduct all testing behind reinforced polycarbonate shields. Wear cotton lab coats (no
synthetics) and conductive wrist straps.

e Environment: Maintain humidity > 50% to reduce electrostatic discharge (ESD) risk, as high-
nitrogen compounds are often ESD sensitive.

o Transport: ADHT likely falls under UN Class 1.1D (Mass explosion hazard) for transport if
synthesized in bulk.
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» To cite this document: BenchChem. [Sensitivity Testing Comparison: Impact and Friction
Sensitivity of ADHT]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14696233/docs#sensitivity-testing-comparison-
impact-and-friction-sensitivity-of-adht]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Funece.org%2Ftransport%2Fdangerous-goods%2Frev7-files
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.degruyter.com%2Fdocument%2Fdoi%2F10.1515%2F9783110227951%2Fhtml
https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Fbook%2F10.1007%2F978-1-4612-4246-2
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2Fbook%2F10.1002%2F9780470059361
https://www.benchchem.com/product/b14696233/docs#sensitivity-testing-comparison-impact-and-friction-sensitivity-of-adht
https://www.benchchem.com/product/b14696233/docs#sensitivity-testing-comparison-impact-and-friction-sensitivity-of-adht
https://www.benchchem.com/product/b14696233/docs#sensitivity-testing-comparison-impact-and-friction-sensitivity-of-adht
https://www.benchchem.com/product/b14696233/docs#sensitivity-testing-comparison-impact-and-friction-sensitivity-of-adht
https://www.benchchem.com/product/b14696233?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14696233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Validation & Comparative

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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